Cas no 1713160-10-1 (1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine)

• Product Name: 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine
• CAS No: 1713160-10-1
• MF: C₁₂H₁₈BrN₃
• MW: 284.195421695709
• CID: 4704206
• Update Time: 2025-08-05

1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine

• Inchi： 1S/C12H18BrN3/c1-15(2)10-4-7-16(8-5-10)12-3-6-14-9-11(12)13/h3,6,9-10H,4-5,7-8H2,1-2H3
• InChI Key： NOYVUOZOOHBTLT-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1N1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 19.4

Additional information on 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine

Recent Advances in the Study of 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine (CAS: 1713160-10-1)

The compound 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine (CAS: 1713160-10-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bromopyridine and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine, highlighting its efficient production through a multi-step process involving bromination and amine coupling reactions. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent biological evaluation. The study also noted the compound's stability under various physiological conditions, making it suitable for in vivo studies.

In terms of pharmacological activity, recent research has identified 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine as a potent modulator of specific neurotransmitter receptors. A preclinical study demonstrated its affinity for dopamine and serotonin receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. The compound's ability to cross the blood-brain barrier was also confirmed, further supporting its therapeutic potential.

Another significant finding comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the anticancer properties of 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine. The compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies revealed that the compound induces apoptosis through the activation of intrinsic pathways, offering a novel approach to targeted cancer therapy.

Despite these promising results, challenges remain in the development of 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the compound's versatility and potential across multiple therapeutic areas.

In conclusion, 1-(3-Bromopyridin-4-yl)-N,N-dimethylpiperidin-4-amine (CAS: 1713160-10-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological activities and manageable synthesis make it a valuable candidate for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and address existing challenges.